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Introduction

Deoxy Fesoterodine, known scientifically as (R)-2-(3-(diisopropylamino)-1-phenylpropyl)-4-
(hydroxymethyl)phenol, is the principal active metabolite of the antimuscarinic agent
Fesoterodine.[1][2] Fesoterodine is a prodrug, rapidly hydrolyzed by plasma esterases to
Deoxy Fesoterodine, which is responsible for the therapeutic effects in the treatment of
overactive bladder.[1][2] The synthesis of this active metabolite is a critical aspect of the overall
manufacturing process of Fesoterodine. This technical guide provides a comprehensive
overview of a prominent synthetic pathway to Deoxy Fesoterodine, designed for researchers,
scientists, and professionals in drug development. The presented route emphasizes chemical
efficiency, scalability, and control over stereochemistry.

Retrosynthetic Analysis and Strategic Approach

The synthesis of Deoxy Fesoterodine presents several key challenges, including the
construction of the chiral 1,3-amino alcohol backbone and the regioselective introduction of the
hydroxymethyl group on the phenolic ring. A variety of synthetic strategies have been explored,
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including those originating from tolterodine, employing Friedel-Crafts reactions, and utilizing
Grignard reagents for the introduction of the hydroxymethyl moiety.

This guide will focus on a convergent and efficient approach that commences from readily
available starting materials and employs a key reductive amination step to install the
diisopropylamino group. This strategy is favored for its operational simplicity and amenability to
large-scale production.

Visualizing the Synthesis Pathway

The following diagram illustrates the selected synthetic pathway for Deoxy Fesoterodine,
starting from 4-hydroxybenzaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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